Cas no 143708-32-1 (Benzoxazole, 2-(chloromethyl)-4-methyl-)

Benzoxazole, 2-(chloromethyl)-4-methyl- structure
143708-32-1 structure
Product Name:Benzoxazole, 2-(chloromethyl)-4-methyl-
CAS No:143708-32-1
MF:C9H8ClNO
MW:181.618921279907
MDL:MFCD11844807
CID:3745350
PubChem ID:10081031
Update Time:2025-09-23

Benzoxazole, 2-(chloromethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-(chloromethyl)-4-methyl-
    • 2-Chloromethyl-4-methyl-benzooxazole
    • 2-(Chloromethyl)-4-methylbenzoxazole
    • 2-(Chloromethyl)-4-methylbenzo[d]oxazole
    • SCHEMBL22042880
    • AC4272
    • AKOS010266632
    • TFA70832
    • SY130186
    • MFCD11844807
    • 2-(chloromethyl)-4-methyl-1,3-benzoxazole
    • 143708-32-1
    • 972-594-8
    • DB-148449
    • MDL: MFCD11844807
    • Inchi: 1S/C9H8ClNO/c1-6-3-2-4-7-9(6)11-8(5-10)12-7/h2-4H,5H2,1H3
    • InChI Key: NOIXGDYQXXKPLT-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC(C)=C2N=C1CCl

Computed Properties

  • Exact Mass: 181.0294416Da
  • Monoisotopic Mass: 181.0294416Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Benzoxazole, 2-(chloromethyl)-4-methyl- Pricemore >>

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